Cas no 27479-68-1 ([1,1'-Biphenyl]dicarboxylic acid)

[1,1'-Biphenyl]dicarboxylic acid structure
27479-68-1 structure
Product Name:[1,1'-Biphenyl]dicarboxylic acid
CAS No:27479-68-1
MF:C14H10O4
MW:242.226804256439
CID:1432019
PubChem ID:13074915
Update Time:2025-04-20

[1,1'-Biphenyl]dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]dicarboxylic acid
    • 3-phenylphthalic acid
    • CHEMBL569281
    • biphenyldicarboxylic acid
    • 27479-68-1
    • DTXSID20517403
    • SCHEMBL36146
    • DB-091354
    • 4445-49-2
    • [1,1'-Biphenyl]-2,3-dicarboxylic acid
    • biphenyl-2,3-dicarboxylic acid
    • Inchi: 1S/C14H10O4/c15-13(16)11-8-4-7-10(12(11)14(17)18)9-5-2-1-3-6-9/h1-8H,(H,15,16)(H,17,18)
    • InChI Key: HSSYVKMJJLDTKZ-UHFFFAOYSA-N
    • SMILES: OC(C1C(C(=O)O)=CC=CC=1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 242.0579
  • Monoisotopic Mass: 242.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
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